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‘ Compound of Interest

Compound Name: 4,4'-Azoxydiphenetole
CAS No.: 4792-83-0
Cat. No.: B1266243

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Azoxydiphenetole, also known as p,p'-diethoxyazoxybenzene, is an organic compound that holds a significant place in the history of liquid cryst
The molecular structure of 4,4'-Azoxydiphenetole, characterized by a central azoxy (-N=N(O)-) functional group linking two para-substituted phenetc

graph MolStructure {
layout=neato;
node [shape=plaintext];
edge [color="#202124"];

// Atom nodes

Cl [label="C"1;
C2 [label="C"1;
C3 [label="C"1;
C4 [label="C"1;
C5 [label="C"1;
C6 [label="C"1;
01 [label="0"];
C7 [label="CH2"1;
C8 [label="CHs"];

N1 [label="N"];
N2 [label="N"];
0 azoxy [label="0"];

C9 [label="C"1;
C10 [label="C"1;
C1l1 [label="C"1;
C12 [label="C"1;
C13 [label="C"];
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Cl4 [label="C"1;
02 [label="0"];
C15 [label="CH:2"];
C16 [label="CHs3"];

// Benzene Ring 1

Cl -- C2 [len=1.5];
C2 -- C3 [len=1.5];
C3 -- C4 [len=1.5];
C4 -- C5 [len=1.5];
C5 -- C6 [len=1.5];
C6 -- C1 [len=1.5];

// Ethoxy Group 1

C4 -- 01 [len=1.5];
01 -- C7 [len=1.5];
C7 -- C8 [len=1.5];

// Azoxy Group
Cl -- N1 [len=1.5];

N1 -- N2 [style=dashed, label=" 0-", fontcolor="#EA4335", len=1.5];
N1 -- 0 azoxy [style=solid, label="+", fontcolor="#4285F4", len=1.0];

// Benzene Ring 2

N2 -- C9 [len=1.5];
C9 -- C10 [len=1.5];
C10 -- Cl11 [len=1.5];
Cl1 -- C12 [len=1.5];
Cl2 -- C13 [len=1.51;
C13 -- Cl1l4 [len=1.5];
Cl4 -- C9 [len=1.5];

// Ethoxy Group 2

C12 -- 02 [len=1.5];
02 -- C15 [len=1.5];
C15 -- C16 [len=1.5];

// Positioning
// Benzene Ring 1
C1 [pos="0,0!"1;
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C2 [pos="1.3,-0.75!"];
C3 [pos="1.3,-2.25!"1];
C4 [pos="0,-3!"1;

C5 [pos="-1.3,-2.25!"];
C6 [pos="-1.3,-0.75!"];

// Ethoxy Group 1

01 [pos="0,-4.5!"1;
C7 [pos="1,-5.5!"];
C8 [po0s="0.5,-6.8!"];

// Azoxy Group

N1 [pos="-0.5,1.5!"];

N2 [pos="1,2.5!"];

0 azoxy [pos="-1.8,2.0!"];

// Benzene Ring 2

C9 [pos="2.5,2.5!"];
C10 [pos="3.8,1.75!"];
C11 [pos="5.1,2.5!"1;
C12 [pos="5.1,4!"];
C13 [pos="3.8,4.75!"];
C1l4 [pos="2.5,4!"];

// Ethoxy Group 2

02 [pos="6.4,4.75'"];
C15 [pos="7.4,4.0!"1;
C16 [pos="8.4,4.75!'"1;
}

Physicochemical Properties

4,4'-Azoxydiphenetole is a yellow crystalline solid at room temperature. Its key physical and chemical proper
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Property

Chemical Formula

Molecular Weight

Appearance

Melting Point

Nematic-Isotropic Transition

Boiling Point

Density

CAS Number

Characterization

The synthesized 4,4'-Azoxydiphenetole can be characterized using a variety of analytical techniques to confin

Spectroscopic Methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): Provides detailed information about the molectL

Infrared (IR) Spectroscopy: Used to identify the characteristic functional groups, such as the C-0-C stret

Mass Spectrometry (MS): Determines the molecular weight of the compound and provides information about its
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Thermal Analysis:

Differential Scanning Calorimetry (DSC): A crucial technique for characterizing liquid crystals.[4][5][6]

Polarizing Optical Microscopy (POM): Allows for the direct observation of the liquid crystalline textures.

Conclusion

4,4'-Azoxydiphenetole remains a compound of significant historical and scientific interest. Its discovery was
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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